molecular formula C12H15N5O B257400 N-[4-(1H-tetrazol-1-yl)phenyl]pentanamide

N-[4-(1H-tetrazol-1-yl)phenyl]pentanamide

Cat. No. B257400
M. Wt: 245.28 g/mol
InChI Key: PKSSJEYQWCAAOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[4-(1H-tetrazol-1-yl)phenyl]pentanamide, also known as TPEN, is a chelator that binds to divalent metal ions, such as zinc, copper, and iron. TPEN has been widely used in scientific research due to its ability to selectively chelate metal ions, which plays an important role in many biological processes.

Mechanism of Action

N-[4-(1H-tetrazol-1-yl)phenyl]pentanamide binds to divalent metal ions, such as zinc, copper, and iron, through the formation of a complex with the metal ion. This binding prevents the metal ion from participating in biological processes, and can lead to the disruption of metal ion homeostasis and cellular function.
Biochemical and Physiological Effects:
N-[4-(1H-tetrazol-1-yl)phenyl]pentanamide has been shown to have a range of biochemical and physiological effects, including the inhibition of metal-dependent enzymes, the disruption of metal ion transport and signaling pathways, and the induction of oxidative stress. N-[4-(1H-tetrazol-1-yl)phenyl]pentanamide has also been shown to have neurotoxic effects, and may play a role in the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(1H-tetrazol-1-yl)phenyl]pentanamide in lab experiments is its ability to selectively chelate metal ions, which allows for the study of specific metal-dependent processes. However, N-[4-(1H-tetrazol-1-yl)phenyl]pentanamide can also have non-specific effects on cellular function, and its use may be limited by its toxicity and potential for off-target effects.

Future Directions

There are many potential future directions for research on N-[4-(1H-tetrazol-1-yl)phenyl]pentanamide, including the development of new metal-based therapeutics, the investigation of metal ion transport and signaling pathways, and the study of metal ion homeostasis in disease states. Additionally, the use of N-[4-(1H-tetrazol-1-yl)phenyl]pentanamide in combination with other chelators or metal ion-specific probes may provide new insights into the role of metal ions in biological systems.

Synthesis Methods

N-[4-(1H-tetrazol-1-yl)phenyl]pentanamide can be synthesized using a variety of methods, including the reaction of 4-aminophenyltetrazole with pentanoyl chloride in the presence of a base, or by the reaction of 4-bromophenyltetrazole with pentanoyl chloride in the presence of a copper catalyst.

Scientific Research Applications

N-[4-(1H-tetrazol-1-yl)phenyl]pentanamide has been used in a wide range of scientific research applications, including studies on the role of metal ions in biological systems, the regulation of metal ion homeostasis, and the development of metal-based therapeutics. N-[4-(1H-tetrazol-1-yl)phenyl]pentanamide has also been used in the study of metal ion transport and signaling pathways, as well as in the investigation of metal ion toxicity and neurodegenerative diseases.

properties

Product Name

N-[4-(1H-tetrazol-1-yl)phenyl]pentanamide

Molecular Formula

C12H15N5O

Molecular Weight

245.28 g/mol

IUPAC Name

N-[4-(tetrazol-1-yl)phenyl]pentanamide

InChI

InChI=1S/C12H15N5O/c1-2-3-4-12(18)14-10-5-7-11(8-6-10)17-9-13-15-16-17/h5-9H,2-4H2,1H3,(H,14,18)

InChI Key

PKSSJEYQWCAAOJ-UHFFFAOYSA-N

SMILES

CCCCC(=O)NC1=CC=C(C=C1)N2C=NN=N2

Canonical SMILES

CCCCC(=O)NC1=CC=C(C=C1)N2C=NN=N2

Origin of Product

United States

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